(2Z)-2-[(furan-2-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclopropanecarboxylate

• IUPAC Name: [(2Z)-2-(furan-2-ylmethylidene)-3-oxo-1-benzofuran-6-yl] cyclopropanecarboxylate
• InChI: InChI=1S/C17H12O5/c18-16-13-6-5-12(21-17(19)10-3-4-10)9-14(13)22-15(16)8-11-2-1-7-20-11/h1-2,5-10H,3-4H2/b15-8-
• InChI Key: NMZITIWNWQJICV-NVNXTCNLSA-N
• Canonical SMILES: C1CC1C(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=CC=CO4)O3
• Isomeric SMILES: C1CC1C(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC=CO4)/O3
• Molecular Formula: C17H12O5
• Molecular Weight: 296.27 g/mol

Description

Synthesis Analysis

This involves understanding the chemical reactions used to create the compound. It may involve multiple steps, each with its own reactants, reagents, and conditions.

Molecular Structure Analysis

This involves understanding the 3D arrangement of atoms in the molecule. Techniques like X-ray crystallography, NMR spectroscopy, and computational chemistry are often used.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the reaction conditions, the products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves measuring properties like melting point, boiling point, solubility, density, and refractive index. Chemical properties might include its acidity or basicity, its redox potential, and its reactivity with other substances.

Mechanism of Action

If the compound is biologically active, its mechanism of action describes how it affects a living organism at the molecular level.

Safety and Hazards

This involves understanding the risks associated with handling the compound. It includes its toxicity, flammability, and environmental impact.

Future Directions

This involves predicting or suggesting further studies that could be done with the compound. This could be new reactions, new synthetic methods, or new applications.